Cas no 334952-42-0 (4-(1-ethyl-1H-imidazol-2-yl)aniline)

4-(1-ethyl-1H-imidazol-2-yl)aniline structure
334952-42-0 structure
Product Name:4-(1-ethyl-1H-imidazol-2-yl)aniline
CAS No:334952-42-0
MF:C11H13N3
MW:187.241021871567
MDL:MFCD12818510
CID:1458074
PubChem ID:23506917
Update Time:2025-04-20

4-(1-ethyl-1H-imidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(1-ethyl-1H-imidazol-2-yl)-
    • 4-(1-ethyl-1H-imidazol-2-yl)aniline
    • EN300-804784
    • 4-(1-ethyl-imidazol-2-yl)-aniline
    • 334952-42-0
    • SCHEMBL3151691
    • UNNGCBLLSSNKMJ-UHFFFAOYSA-N
    • AKOS010225954
    • MDL: MFCD12818510
    • Inchi: 1S/C11H13N3/c1-2-14-8-7-13-11(14)9-3-5-10(12)6-4-9/h3-8H,2,12H2,1H3
    • InChI Key: UNNGCBLLSSNKMJ-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1C1C=CC(=CC=1)N)CC

Computed Properties

  • Exact Mass: 187.11109
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84

4-(1-ethyl-1H-imidazol-2-yl)aniline Pricemore >>

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